molecular formula C13H16F2N2O B5300620 1-acetyl-4-(2,5-difluorobenzyl)piperazine

1-acetyl-4-(2,5-difluorobenzyl)piperazine

Cat. No. B5300620
M. Wt: 254.28 g/mol
InChI Key: LLQOLZMKSIJELG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-acetyl-4-(2,5-difluorobenzyl)piperazine is a chemical compound that has been studied for its potential use in scientific research. It is a piperazine derivative and has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-acetyl-4-(2,5-difluorobenzyl)piperazine is not fully understood. However, it is believed to act as a partial agonist at the dopamine D2 receptor and the serotonin 5-HT1A receptor. It may also have an effect on the glutamate system.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to increase dopamine and serotonin levels in the brain, which may be responsible for its potential therapeutic effects. It has also been found to have anxiolytic and antipsychotic effects.

Advantages and Limitations for Lab Experiments

One advantage of 1-acetyl-4-(2,5-difluorobenzyl)piperazine is that it has been found to be relatively safe and well-tolerated in animal studies. This makes it a potential candidate for further research and development. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to develop as a therapeutic agent.

Future Directions

There are several future directions for research on 1-acetyl-4-(2,5-difluorobenzyl)piperazine. One direction is to further investigate its potential therapeutic effects in the treatment of anxiety, depression, and schizophrenia. Another direction is to investigate its effects on the glutamate system and its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further studies are needed to fully understand its mechanism of action and to develop it as a therapeutic agent.
Conclusion:
In conclusion, this compound is a piperazine derivative that has been studied for its potential use in scientific research. It has been found to have various biochemical and physiological effects, making it useful in the study of certain diseases and disorders. Further research is needed to fully understand its mechanism of action and to develop it as a therapeutic agent.

Synthesis Methods

The synthesis of 1-acetyl-4-(2,5-difluorobenzyl)piperazine involves the reaction of 1-acetylpiperazine with 2,5-difluorobenzyl chloride in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent such as dichloromethane or chloroform. The resulting product is purified using column chromatography or recrystallization.

Scientific Research Applications

1-acetyl-4-(2,5-difluorobenzyl)piperazine has been studied for its potential use in scientific research. It has been found to have various biochemical and physiological effects, making it useful in the study of certain diseases and disorders. It has been studied for its potential use in the treatment of anxiety, depression, and schizophrenia.

properties

IUPAC Name

1-[4-[(2,5-difluorophenyl)methyl]piperazin-1-yl]ethanone
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H16F2N2O/c1-10(18)17-6-4-16(5-7-17)9-11-8-12(14)2-3-13(11)15/h2-3,8H,4-7,9H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LLQOLZMKSIJELG-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)N1CCN(CC1)CC2=C(C=CC(=C2)F)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H16F2N2O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

254.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.